Cas no 2135940-27-9 ((2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid
• CAS No: 2135940-27-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6294364
• PubChem ID: 165508658
• Update Time: 2025-05-20

(2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid
• EN300-1297523
• 2135940-27-9

• Inchi： 1S/C7H13NO3/c8-5(6(9)10)4-7(11)2-1-3-7/h5,11H,1-4,8H2,(H,9,10)/t5-/m1/s1
• InChI Key： RVZXBOIDRZGICA-RXMQYKEDSA-N
• SMILES： OC1(C[C@H](C(=O)O)N)CCC1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid

Exploring the Unique Properties and Applications of (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid (CAS No. 2135940-27-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid (CAS No. 2135940-27-9) has emerged as a compound of significant interest. This chiral amino acid derivative, characterized by its cyclobutyl hydroxy group, presents unique structural features that make it valuable for pharmaceutical research and development. Researchers are particularly intrigued by its potential as a building block for peptide synthesis and its role in modulating biological activity.

The molecular structure of (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid combines the essential features of an amino acid with the constrained geometry of a cyclobutane ring. This combination offers interesting possibilities for conformational restriction in drug design, a strategy increasingly employed to improve target selectivity and metabolic stability. The presence of both amino and hydroxy functional groups makes this compound particularly versatile for medicinal chemistry applications.

Recent studies have highlighted the potential of CAS 2135940-27-9 in the development of novel enzyme inhibitors and receptor modulators. The constrained cyclobutyl ring may help reduce the conformational flexibility of peptide-based drugs, potentially leading to improved pharmacokinetic properties. This aligns with current trends in drug discovery focusing on peptidomimetics and conformationally restricted analogs of natural amino acids.

The synthesis of (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid presents interesting challenges for organic chemists. The stereocenter at the 2-position requires careful control during synthesis to ensure the desired (R)-configuration is obtained. Current research explores various asymmetric synthesis routes to this compound, with particular attention to green chemistry principles and atom economy - topics of significant interest in modern pharmaceutical manufacturing.

In the context of personalized medicine and targeted therapies, the unique properties of 2135940-27-9 make it a candidate for investigation in various therapeutic areas. Its structural features suggest potential applications in CNS drug development, where constrained amino acids often show improved blood-brain barrier penetration. Additionally, the hydroxycyclobutyl moiety may offer opportunities for prodrug development or targeted delivery systems.

The pharmaceutical industry's growing interest in cyclic amino acid derivatives has brought attention to compounds like (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid. As researchers seek to overcome challenges with peptide-based drugs, such as poor oral bioavailability and rapid metabolism, constrained analogs like this may provide solutions. This aligns with current searches for "improved peptide therapeutics" and "next-generation amino acid building blocks" in scientific literature.

Quality control and characterization of CAS 2135940-27-9 require sophisticated analytical techniques. Modern laboratories employ chiral HPLC to verify the enantiomeric purity, while NMR spectroscopy and mass spectrometry confirm structural identity. These analytical challenges reflect broader trends in pharmaceutical analysis and the need for robust characterization of novel chemical entities.

The potential applications of (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid extend beyond pharmaceuticals. Materials scientists are investigating its use in specialty polymers and biomaterials, where the combination of amino and hydroxy functionality could enable novel material properties. This interdisciplinary potential makes 2135940-27-9 a compound of interest across multiple research fields.

As the scientific community continues to explore structure-activity relationships in drug design, compounds like (2R)-2-amino-3-(1-hydroxycyclobutyl)propanoic acid provide valuable tools for understanding how conformational restriction affects biological activity. The current focus on rational drug design and computational chemistry approaches makes this an opportune time to investigate such structurally unique amino acid derivatives.

Looking forward, the development of efficient synthetic routes to CAS 2135940-27-9 and its derivatives will likely remain an active area of research. The compound's potential in addressing current challenges in drug discovery and material science ensures its continued relevance in scientific investigations. As research progresses, we may see new applications emerge for this intriguing cyclobutyl-containing amino acid derivative.